Cas no 1805341-21-2 (Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate
• CAS No: 1805341-21-2
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4865063
• Update Time: 2025-05-24

Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate

• Inchi： 1S/C9H7BrF2N2O4/c1-2-18-9(15)4-3-5(10)6(7(11)12)13-8(4)14(16)17/h3,7H,2H2,1H3
• InChI Key： OVAFQCALEUQNPU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C([N+](=O)[O-])N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.6
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate

Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate (CAS No: 1805341-21-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, substituted with a bromine atom at position 3, a difluoromethyl group at position 2, and a nitro group at position 6. The carboxylic acid derivative at position 5 is esterified with an ethyl group, adding to its functional diversity.

The synthesis of Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate involves a series of carefully designed multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling, nucleophilic substitution, and nitration. These reactions are optimized to ensure high yields and purity, making the compound suitable for various applications in research and industry.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-cancer agents. The presence of the nitro group at position 6 imparts strong electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets such as protein kinases or DNA repair enzymes. Additionally, the bromine atom at position 3 and the difluoromethyl group at position 2 contribute to the compound's unique electronic and steric properties, making it a promising candidate for targeted therapies.

In terms of materials science, Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate has shown potential as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid ester group can act as a coordinating unit, enabling the formation of stable networks with metal ions. This property has led to investigations into its use in gas storage, catalysis, and sensing applications.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the nitro group significantly alters the electron density distribution across the pyridine ring, enhancing its reactivity towards nucleophilic attack or redox reactions. These findings have been corroborated by experimental data from electrochemical studies, which demonstrate the compound's redox activity under various conditions.

Another area of interest is the environmental impact and degradation pathways of Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate. Research has shown that under certain conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis or dehalogenation reactions. These processes are crucial for understanding its persistence in ecosystems and for developing strategies to mitigate any potential environmental risks.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-6-nitropyridine-5-carboxylate (CAS No: 1805341-21-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.